1-(But-3-yn-1-yl)pyrrolidine
Overview
Description
“1-(But-3-yn-1-yl)pyrrolidine” is a chemical compound that belongs to the class of pyrrolidines. It has a chemical formula of C8H13N and a molecular weight of 123.2 g/mol . The compound is a liquid at room temperature .
Molecular Structure Analysis
The molecular structure of “1-(But-3-yn-1-yl)pyrrolidine” is characterized by a five-membered pyrrolidine ring attached to a but-3-yn-1-yl group . The InChI code for the compound is 1S/C8H13N/c1-2-3-6-9-7-4-5-8-9/h1H,3-8H2 .Physical And Chemical Properties Analysis
“1-(But-3-yn-1-yl)pyrrolidine” is a liquid at room temperature .Scientific Research Applications
Synthesis of Bioactive Molecules
The pyrrolidine ring is a common feature in many bioactive molecules due to its ability to efficiently explore the pharmacophore space. The sp³-hybridization of “1-(But-3-yn-1-yl)pyrrolidine” allows for diverse stereochemical configurations, which can lead to the discovery of novel compounds with significant biological activity .
Drug Discovery and Development
In medicinal chemistry, “1-(But-3-yn-1-yl)pyrrolidine” serves as a versatile scaffold. Its non-planarity and pseudorotation contribute to the three-dimensional coverage of molecules, enhancing interactions with biological targets and potentially improving drug efficacy .
Material Science Applications
The compound’s unique structure can be utilized in material science to create new polymers or coatings with specific properties, such as increased durability or chemical resistance .
Chemical Synthesis
“1-(But-3-yn-1-yl)pyrrolidine” is used as an intermediate in organic synthesis. Its reactive alkyne group can undergo various chemical reactions, making it a valuable building block for complex organic molecules .
Analytical Chemistry
In analytical chemistry, derivatives of “1-(But-3-yn-1-yl)pyrrolidine” can be used as standards or reagents in chromatographic methods or spectroscopic analysis due to their distinct chemical signatures .
Agricultural Chemistry
This compound may find applications in the synthesis of agrochemicals, where its pyrrolidine ring could be part of novel pesticides or herbicides with improved safety profiles .
Pharmaceutical Research
“1-(But-3-yn-1-yl)pyrrolidine” can be used to create analogs of existing drugs, potentially leading to medications with fewer side effects or greater potency .
Therapeutic Applications
Research indicates that pyrrolidine analogs, including “1-(But-3-yn-1-yl)pyrrolidine”, have therapeutic potential in areas such as anticancer, anti-inflammatory, antiviral, and antituberculosis treatments .
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
1-but-3-ynylpyrrolidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13N/c1-2-3-6-9-7-4-5-8-9/h1H,3-8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WFEOGMWEZOBOAI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCCN1CCCC1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30729414 |
Source
|
| Record name | 1-(But-3-yn-1-yl)pyrrolidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30729414 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
123.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(But-3-yn-1-yl)pyrrolidine | |
CAS RN |
14731-40-9 |
Source
|
| Record name | 1-(But-3-yn-1-yl)pyrrolidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30729414 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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